Cas no 10017-44-4 ((+)-Carnitine hydrochloride)

• Product Name: (+)-Carnitine hydrochloride
• CAS No: 10017-44-4
• MF: C₇H₁₆ClNO₃
• MW: 197.659841537476
• MDL: MFCD00064131
• CID: 48279
• PubChem ID: 160906
• Update Time: 2025-06-14

(+)-Carnitine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Carboxy-2-hydroxy-N,N,N-trimethylpropan-1-aminium chloride
• L - carnitine hydrochloride
• (2R)-3-carboxy-2-hydroxy-N,N,N-trimethylpropan-2-aminium chloride
• (S)-Carnitine hydrochloride
• [3H]-L-(-)-Carnitine hydrochloride
• 1-Propanaminium,3-c
• 1-Propanaminium,3-carboxy-2-hydroxy-N,N,N-trimethyl-,chloride,(2S)-(9CI)
• 1-Propanaminium,3-carboxy-2-hydroxy-N,N,N-trimethyl-,chloride,(S)
• 3-carboxy-2-hydroxy-n,n,n-trimethyl-,chloride,(s)-1-propanaminiu
• d-Carnitine chloride
• R-(-)-carnitine hydrochloride
• S-Cartininehydrochloride
• Vitamine BT
• 1-Propanaminium,3-carboxy-2-hydroxy-N,N,N-trimethyl-, chloride, (S)-
• Ammonium,(3-carboxy-2-hydroxypropyl)trimethyl-, chloride, (+)- (8CI)
• (+)-Carnitinehydrochloride
• 1-Propanaminium, 3-carboxy-2-hydroxy-N,N,N-trimethyl-, chloride, (2S)-
• HY-B2246A
• (S)-Carnitinehydrochloride
• Carnitine D-form hydrochloride
• AS-73419
• D-Carnitine hydrochloride
• DTXSID60142995
• [(2S)-3-carboxy-2-hydroxypropyl]trimethylazanium chloride
• [(2S)-3-carboxy-2-hydroxypropyl]-trimethylazanium;chloride
• 1-Propanaminium, 3-carboxy-2-hydroxy-N,N,N-trimethyl-, chloride (1:1), (2S)-
• AKOS006275413
• Ammonium, (3-carboxy-2-hydroxypropyl)trimethyl-, chloride, (+)-
• 1-Propanaminium, 3-carboxy-2-hydroxy-N,N,N-trimethyl-, chloride, (S)-
• UNII-11X758JML9
• D-Carnitine HCl
• (+)-(3-Carboxy-2-hydroxypropyl)trimethylammonium chloride
• 11X758JML9
• Q27251346
• (+)-Carnitine hydrochloride
• 10017-44-4
• D-Carnitine (hydrochloride)
• CS-0030373
• G77764
• DA-72517
• D-(+)-Carnitine hydrochloride

• MDL： MFCD00064131
• Inchi： 1S/C7H15NO3.ClH/c1-8(2,3)5-6(9)4-7(10)11;/h6,9H,4-5H2,1-3H3;1H/t6-;/m0./s1
• InChI Key： JXXCENBLGFBQJM-RGMNGODLSA-N
• SMILES： [Cl-].O[C@@H](CC(=O)O)C[N+](C)(C)C

Computed Properties

• Exact Mass: 197.08200
• Monoisotopic Mass: 197.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 57.53000
• LogP: -3.46780
• Vapor Pressure: No data available

(+)-Carnitine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Carnitines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Carnitines
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on (+)-Carnitine hydrochloride

Comprehensive Guide to (+)-Carnitine Hydrochloride (CAS No. 10017-44-4): Benefits, Applications, and Research Insights

(+)-Carnitine hydrochloride, with the CAS number 10017-44-4, is a biologically active form of L-carnitine, a naturally occurring amino acid derivative. This compound plays a critical role in energy metabolism by facilitating the transport of fatty acids into mitochondria for oxidation. The hydrochloride salt form enhances its stability and solubility, making it a preferred choice for dietary supplements and pharmaceutical applications. In recent years, the demand for (+)-carnitine HCl has surged due to its association with weight management, athletic performance, and cardiovascular health.

The growing interest in (+)-carnitine hydrochloride is driven by its potential to support fat metabolism and muscle recovery. Fitness enthusiasts and athletes often search for terms like "best carnitine supplement for fat loss" or "how does carnitine boost endurance?", reflecting its popularity in sports nutrition. Clinical studies suggest that supplementation with 10017-44-4 may improve exercise performance by reducing muscle fatigue and enhancing post-workout recovery. Additionally, its role in mitochondrial function has sparked research into its potential benefits for aging populations and metabolic disorders.

From a biochemical perspective, (+)-carnitine HCl is structurally distinct from its inactive counterpart, D-carnitine, due to its stereospecificity. This specificity ensures optimal interaction with enzymes involved in fatty acid metabolism. Consumers frequently ask, "Is (+)-carnitine hydrochloride safe?" or "What’s the difference between L-carnitine and (+)-carnitine?". Research indicates that 10017-44-4 is generally well-tolerated, with mild side effects such as gastrointestinal discomfort reported only at high doses. Its safety profile makes it a viable option for long-term use in targeted health regimens.

In the pharmaceutical industry, (+)-carnitine hydrochloride is utilized in formulations addressing primary carnitine deficiency and secondary carnitine depletion caused by certain medications. The compound’s ability to modulate cellular energy production has also led to investigations into its neuroprotective and cardioprotective properties. Searches like "carnitine HCl for heart health" or "carnitine and cognitive function" highlight public curiosity about its therapeutic potential beyond fitness.

Quality and sourcing are paramount when selecting (+)-carnitine HCl products. The CAS registry 10017-44-4 ensures authenticity, but buyers should verify third-party testing for purity, especially given the rise in counterfeit supplements. Common queries such as "how to identify pure (+)-carnitine hydrochloride" or "certified carnitine suppliers" underscore the need for transparency in the supply chain. Reputable manufacturers adhere to Good Manufacturing Practices (GMP) to guarantee compliance with regulatory standards.

Emerging trends link (+)-carnitine hydrochloride to gut microbiome modulation and insulin sensitivity, aligning with the broader focus on metabolic health. Researchers are exploring its synergy with other nutraceuticals like coenzyme Q10 and omega-3 fatty acids, addressing search trends like "carnitine combinations for metabolic syndrome". As personalized nutrition gains traction, 10017-44-4 is increasingly featured in tailored supplementation protocols.

In summary, (+)-carnitine hydrochloride (CAS 10017-44-4) is a versatile compound with applications spanning sports nutrition, clinical therapeutics, and preventive health. Its mechanism of action, safety, and evolving research make it a subject of enduring interest. For those seeking evidence-based insights, consulting peer-reviewed studies or healthcare professionals is recommended to maximize its benefits.